Cas no 899729-09-0 (ethyl 1-(4-fluorophenyl)-4-(3-fluorophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 1-(4-fluorophenyl)-4-(3-fluorophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 899729-09-0
• MF: C₂₀H₁₆F₂N₂O₄
• MW: 386.348852157593
• CID: 5486722
• Update Time: 2025-06-29

ethyl 1-(4-fluorophenyl)-4-(3-fluorophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(4-fluorophenyl)-4-[(3-fluorophenyl)methoxy]-6-oxopyridazine-3-carboxylate
• ethyl 1-(4-fluorophenyl)-4-(3-fluorophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C20H16F2N2O4/c1-2-27-20(26)19-17(28-12-13-4-3-5-15(22)10-13)11-18(25)24(23-19)16-8-6-14(21)7-9-16/h3-11H,2,12H2,1H3
• InChI Key： CMBNZMUYKBFNFU-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(F)C=C2)C(=O)C=C1OCC1=CC=CC(F)=C1

Additional information on ethyl 1-(4-fluorophenyl)-4-(3-fluorophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate

Ethyl 1-(4-Fluorophenyl)-4-(3-Fluorophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 899729-09-0): A Comprehensive Overview

Ethyl 1-(4-fluorophenyl)-4-(3-fluorophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 899729-09-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The presence of fluorine atoms and the methoxy group in its structure adds to its complexity and enhances its pharmacological properties.

The structure of ethyl 1-(4-fluorophenyl)-4-(3-fluorophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate is characterized by a central pyridazine ring with substituents at specific positions. The 4-fluorophenyl and 3-fluorophenyl groups are attached to the pyridazine ring, while the methoxy group is linked to the 4-position of the pyridazine ring. The ethyl ester group is attached to the 3-position of the pyridazine ring, contributing to the overall stability and solubility of the compound.

Recent research has focused on the synthesis and biological evaluation of ethyl 1-(4-fluorophenyl)-4-(3-fluorophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate. Studies have shown that this compound exhibits potent antimicrobial and antifungal activities, making it a promising candidate for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound demonstrated significant inhibitory effects against a range of Gram-positive and Gram-negative bacteria, as well as fungi such as Candida albicans.

In addition to its antimicrobial properties, ethyl 1-(4-fluorophenyl)-4-(3-fluorophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate has also been investigated for its potential anti-inflammatory and antioxidant activities. A research team from the University of California, Los Angeles (UCLA) conducted a series of in vitro experiments to evaluate the anti-inflammatory effects of this compound. Their findings indicated that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Furthermore, another study published in Free Radical Biology and Medicine in 2021 demonstrated that this compound possesses strong antioxidant properties, scavenging free radicals and protecting cells from oxidative damage.

The synthesis of ethyl 1-(4-fluorophenyl)-4-(3-fluorophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate involves several steps, including the formation of key intermediates and subsequent functional group manipulations. One common synthetic route involves the condensation of an appropriate nitrile with an aldehyde or ketone to form a pyridazine derivative, followed by substitution reactions to introduce the desired substituents. The final step typically involves esterification to form the ethyl ester group. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The pharmacokinetic properties of ethyl 1-(4-fluorophenyl)-4-(3-fluorophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. A study published in Pharmaceutical Research in 2020 reported that after oral administration to rats, this compound was rapidly absorbed into the bloodstream and distributed to various tissues. It also demonstrated a long half-life and low clearance rate, suggesting its potential for once-daily dosing regimens.

Furthermore, toxicity studies have been conducted to evaluate the safety profile of ethyl 1-(4-fluorophenyl)-4-(3-fluorophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate. These studies have shown that it is generally well-tolerated at therapeutic doses with no significant adverse effects observed in preclinical models. However, further investigations are needed to fully understand its long-term safety and potential side effects.

In conclusion, ethyl 1-(4-fluorophenyl)-4-(3-fluorophenyl)methoxy-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 899729-09-0) is a promising compound with a wide range of biological activities, including antimicrobial, anti-inflammatory, and antioxidant properties. Its unique structure and favorable pharmacokinetic profile make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential applications in various medical fields, highlighting its significance in modern medicinal chemistry.